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Compound of Interest

Compound Name: Methyl 5-oxopentanoate

Cat. No.: B1594885 Get Quote

CAS Number: 6026-86-4

This technical guide provides an in-depth overview of methyl 5-oxopentanoate, a valuable

keto ester intermediate in organic synthesis. The document is intended for researchers,

scientists, and professionals in the field of drug development and chemical research. It details

the compound's properties, provides a comprehensive experimental protocol for its synthesis,

and outlines a typical purification workflow.

Core Properties and Safety Information
Methyl 5-oxopentanoate is a bifunctional molecule containing both an ester and an aldehyde

group, making it a versatile building block for the synthesis of more complex molecules.[1] Its

physicochemical properties are summarized in the tables below.

Physicochemical Properties
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Property Value Source

CAS Number 6026-86-4 [1][2][3][4]

Molecular Formula C₆H₁₀O₃ [1][5][6]

Molecular Weight 130.14 g/mol [1][6]

Boiling Point 100-103 °C at 23 Torr [3][6]

Density 1.069 g/cm³ at 25 °C [3]

Appearance Colorless to light yellow liquid [3]

Storage Temperature -20°C, stored under nitrogen [3]

Identification and Descriptors
Identifier Value Source

IUPAC Name methyl 5-oxopentanoate [1][2]

InChI
InChI=1S/C6H10O3/c1-9-

6(8)4-2-3-5-7/h5H,2-4H2,1H3
[1][2]

InChI Key
YBTZROCKNUIONO-

UHFFFAOYSA-N
[1][2]

SMILES COC(=O)CCCC=O [4]
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Category Information Source

Signal Word Warning [2]

Hazard Statements

H227 (Combustible liquid),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2][7]

Precautionary Statements

P210, P261, P264, P271,

P280, P302+P352,

P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P370+P378,

P403+P233, P403+P235,

P405, P501

[2]

Synthesis of Methyl 5-oxopentanoate via Fischer
Esterification
A common and effective method for the synthesis of methyl 5-oxopentanoate is the Fischer

esterification of 5-oxopentanoic acid with methanol, using a strong acid catalyst such as

sulfuric acid.[1] This reversible reaction is driven to completion by using an excess of the

alcohol and/or by removing the water formed during the reaction.

Experimental Protocol
Materials:

5-oxopentanoic acid

Methanol (anhydrous)

Concentrated sulfuric acid (H₂SO₄)

Sodium bicarbonate (NaHCO₃), saturated solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate

Hexanes

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Apparatus for distillation or column chromatography

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 5-

oxopentanoic acid and an excess of anhydrous methanol (e.g., 5-10 equivalents).

Catalyst Addition: Slowly and cautiously add a catalytic amount of concentrated sulfuric acid

(e.g., 1-2% of the moles of carboxylic acid) to the stirred solution.

Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle.[1] The reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (typically after several hours), allow the mixture to

cool to room temperature.

Solvent Removal: Remove the excess methanol using a rotary evaporator.
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Extraction: Dissolve the residue in ethyl acetate and transfer it to a separatory funnel. Wash

the organic layer sequentially with a saturated sodium bicarbonate solution (to neutralize the

acid catalyst), water, and brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure to obtain the crude methyl 5-oxopentanoate. The crude product can be purified by

vacuum distillation or column chromatography on silica gel using a mixture of hexanes and

ethyl acetate as the eluent.

Experimental Workflow Diagram
The following diagram illustrates the key stages in the synthesis and purification of methyl 5-
oxopentanoate.
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Caption: Workflow for the synthesis and purification of methyl 5-oxopentanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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